2-[2-(2-ethylpiperidin-1-yl)-2-oxoethyl]sulfanyl-3-phenyl-5H-pyrimido[5,4-b]indol-4-one

• IUPAC Name: 2-[2-(2-ethylpiperidin-1-yl)-2-oxoethyl]sulfanyl-3-phenyl-5H-pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C25H26N4O2S/c1-2-17-10-8-9-15-28(17)21(30)16-32-25-27-22-19-13-6-7-14-20(19)26-23(22)24(31)29(25)18-11-4-3-5-12-18/h3-7,11-14,17,26H,2,8-10,15-16H2,1H3
• InChI Key: AQUBGYLTNRLHPB-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1C(=O)CSC2=NC3=C(C(=O)N2C4=CC=CC=C4)NC5=CC=CC=C53
• Molecular Formula: C25H26N4O2S
• Molecular Weight: 446.6 g/mol

Description

2-[2-(2-ethylpiperidin-1-yl)-2-oxoethyl]sulfanyl-3-phenyl-5H-pyrimido[5,4-b]indol-4-one is a useful research compound. Its molecular formula is C25H26N4O2S and its molecular weight is 446.57. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Derivative Studies

• Methyl 3-amino-1H-indole-2-carboxylates were used in the synthesis of various 5H-pyrimido[5,4-b]indole derivatives. This process involved reactions with aryl isocyanates, aryl isothiocyanates, and cyanamides, leading to the formation of compounds that underwent alkylation at different atoms, including nitrogen and sulfur atoms (Shestakov et al., 2009).

Heterocyclic Chemistry and Biological Applications

• A novel series of 3-[ω-[4-(4-substituted phenyl)piperazin-1-yl]alkyl]-5H-pyrimido[5,4-b]indole-(1H,3H)-2,4-diones were synthesized, and their affinity towards cloned α1A, α1B, and α1D adrenergic receptors subtypes was tested in binding assays. Some compounds demonstrated good affinity and selectivity for the α1D-adrenoceptor subtype (Romeo et al., 2001).

Pharmacological Studies and Ligand Binding

• A number of 3-substituted pyrimido[5,4-b]indole-2,4-diones were evaluated for their in vitro alpha 1 adrenoceptor affinity using radioligand receptor binding assays. Certain derivatives were identified as potent alpha 1 adrenoceptor ligands with high selectivity and affinity (Russo et al., 1991).

Photophysical Studies

• The photophysical properties of a novel 4-aza-indole derivative were studied in various solvents, exhibiting reverse solvatochromism behavior and suggesting potential applications in bio- or analytical sensors and optoelectronic devices due to its high quantum yield across different solvent polarities (Bozkurt & Doğan, 2018).

Antimicrobial and Antitumor Activity

• Synthesis and reaction of compounds led to novel heterocyclic systems with antimicrobial and antitumor activities. For instance, the oxime of the previously reported compound showed antitumor activity in mice and potent antimitotic properties (Temple et al., 1992).